MCPA-sodium
MCPA-sodium
(4-chloro-2-methylphenoxy)acetic acid is a chlorophenoxyacetic acid that is (4-chlorophenoxy)acetic acid substituted by a methyl group at position 2. It has a role as a synthetic auxin, an environmental contaminant and a phenoxy herbicide. It is a chlorophenoxyacetic acid and a member of monochlorobenzenes.
2-methyl-4-chlorophenoxyacetic acid or MCPA is a powerful, selective, widely used phenoxy herbicide. It controls broadleaf weeds, including thistle and dock, in cereal crops and pasture. It is selective for plants with broad leaves, and this includes most deciduous trees. Clovers are tolerant at moderate application levels. It is currently classified as a restricted use pesticide in the United States.
A powerful herbicide used as a selective weed killer.
2-methyl-4-chlorophenoxyacetic acid or MCPA is a powerful, selective, widely used phenoxy herbicide. It controls broadleaf weeds, including thistle and dock, in cereal crops and pasture. It is selective for plants with broad leaves, and this includes most deciduous trees. Clovers are tolerant at moderate application levels. It is currently classified as a restricted use pesticide in the United States.
A powerful herbicide used as a selective weed killer.
Brand Name:
Vulcanchem
CAS No.:
3653-48-3
VCID:
VC21251958
InChI:
InChI=1S/C9H9ClO3.Na/c1-6-4-7(10)2-3-8(6)13-5-9(11)12;/h2-4H,5H2,1H3,(H,11,12);
SMILES:
CC1=C(C=CC(=C1)Cl)OCC(=O)[O-].[Na+]
Molecular Formula:
C9H9ClNaO3
Molecular Weight:
223.61 g/mol
MCPA-sodium
CAS No.: 3653-48-3
Cat. No.: VC21251958
Molecular Formula: C9H9ClNaO3
Molecular Weight: 223.61 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (4-chloro-2-methylphenoxy)acetic acid is a chlorophenoxyacetic acid that is (4-chlorophenoxy)acetic acid substituted by a methyl group at position 2. It has a role as a synthetic auxin, an environmental contaminant and a phenoxy herbicide. It is a chlorophenoxyacetic acid and a member of monochlorobenzenes. 2-methyl-4-chlorophenoxyacetic acid or MCPA is a powerful, selective, widely used phenoxy herbicide. It controls broadleaf weeds, including thistle and dock, in cereal crops and pasture. It is selective for plants with broad leaves, and this includes most deciduous trees. Clovers are tolerant at moderate application levels. It is currently classified as a restricted use pesticide in the United States. A powerful herbicide used as a selective weed killer. |
|---|---|
| CAS No. | 3653-48-3 |
| Molecular Formula | C9H9ClNaO3 |
| Molecular Weight | 223.61 g/mol |
| IUPAC Name | 2-(4-chloro-2-methylphenoxy)acetic acid |
| Standard InChI | InChI=1S/C9H9ClO3.Na/c1-6-4-7(10)2-3-8(6)13-5-9(11)12;/h2-4H,5H2,1H3,(H,11,12); |
| Standard InChI Key | PMNFTMSSBYQNTK-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C(C=CC(=C1)Cl)OCC(=O)[O-].[Na+] |
| Impurities | The technical grade might contain 3-40% 6-chloro-2-methylphenoxyacetic acid. The hormone-type herbicide, commercial grade contains 4% of 4-chloro-o-cresol. |
| SMILES | CC1=C(C=CC(=C1)Cl)OCC(=O)[O-].[Na+] |
| Canonical SMILES | CC1=C(C=CC(=C1)Cl)OCC(=O)O.[Na] |
| Colorform | White to light brown solid flakes, crystal powder or liquid. Plates from benzene or toluene White crystalline solid (pure compd) Colorless crystalline solid (pure) |
| Melting Point | 118-119 °C Melting point: 115-117 °C /technical grade MCPA/ 113-119 °C |
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